Cas no 1358632-56-0 (N-(2,4-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine)

• Product Name: N-(2,4-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine
• CAS No: 1358632-56-0
• MF: C₂₀H₁₆Cl₂FN₃O
• MW: 404.264945983887
• CID: 5399693
• Update Time: 2025-07-25

N-(2,4-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-[(2,4-Dichlorophenyl)amino]-6-fluoro-3-quinolinyl]-1-pyrrolidinylmethanone
• N-(2,4-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine

• Inchi： 1S/C20H16Cl2FN3O/c21-12-3-5-18(16(22)9-12)25-19-14-10-13(23)4-6-17(14)24-11-15(19)20(27)26-7-1-2-8-26/h3-6,9-11H,1-2,7-8H2,(H,24,25)
• InChI Key： AYBUICIBMQECCE-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(Cl)C=C2Cl)C2C(N=C1)=CC=C(F)C=2)(N1CCCC1)=O

Experimental Properties

• Density: 1.452±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 534.9±50.0 °C(Predicted)
• pka: 4.90±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on N-(2,4-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine

Introduction to N-(2,4-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine (CAS No. 1358632-56-0)

N-(2,4-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine, identified by its CAS number CAS No. 1358632-56-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives class, which is well-known for its broad spectrum of biological activities and potential therapeutic applications.

The structural composition of N-(2,4-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a fluoro substituent at the 6-position of the quinoline ring enhances its metabolic stability and binding affinity to biological targets. Additionally, the pyrrolidine-1-carbonyl moiety introduces a chiral center, which is crucial for optimizing pharmacological activity and minimizing side effects.

In recent years, quinoline derivatives have been extensively studied for their potential in treating various diseases, including infectious diseases, cancer, and neurological disorders. The compound N-(2,4-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine has been investigated for its ability to interact with specific enzymes and receptors involved in these pathologies. For instance, its structure suggests a possible mechanism of action as an inhibitor of kinases and other enzymes that play a role in cancer progression.

The synthesis of N-(2,4-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination, have been employed to achieve high yields and purity. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of N-(2,4-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine has been evaluated through in vitro and in vivo studies. Preliminary results indicate that this compound exhibits promising activity against several disease models. Notably, its ability to inhibit the growth of cancer cells has been observed in cell culture assays, suggesting its potential as a lead compound for further drug development.

In addition to its therapeutic potential, N-(2,4-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine has also been studied for its interaction with biological targets at a molecular level. Computational modeling and structural biology techniques have been utilized to understand how this compound binds to its intended targets. These studies provide valuable insights into the compound's mechanism of action and help in designing analogs with improved pharmacological properties.

The development of novel pharmaceutical agents often involves iterative optimization of lead compounds to enhance their efficacy, selectivity, and safety profiles. N-(2,4-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine serves as a valuable starting point for such optimization efforts. By modifying specific structural features, researchers can fine-tune the biological activity of this compound to develop more effective therapeutic agents.

The future prospects of N-(2,4-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-am ine strong>) are promising, with ongoing research aimed at elucidating its full potential in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like N-(< strong >2 , 4 - dich lor o phen y l strong > ) - ( < strong > 6 - fluoro - 3 - ( py r rol id ine - 1 - carb on y l ) quin o lin - 4 - am ine strong > ) will play a crucial role in developing innovative treatments.